Cas no 2241983-06-0 (1-[[[(1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl]oxy]methyl]benzene-4-D)

• Product name: 1-[[[(1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl]oxy]methyl]benzene-4-D
• CAS No: 2241983-06-0
• MF: C₁₇H₂₆O
• MW: 246.387745380402
• MDL: MFCD31699952
• CID: 4641462

1-[[[(1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl]oxy]methyl]benzene-4-D Chemical and Physical Properties

Names and Identifiers

• 1-[[[(1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl]oxy]methyl]benzene-4-D

• MDL： MFCD31699952
• Inchi： 1S/C17H26O/c1-13(2)16-10-9-14(3)11-17(16)18-12-15-7-5-4-6-8-15/h4-8,13-14,16-17H,9-12H2,1-3H3/t14-,16+,17-/m1/s1
• InChI Key： BXDYPFZPBRBYLA-HYVNUMGLSA-N
• SMILES： O([C@@H]1C[C@H](C)CC[C@H]1C(C)C)CC1C=CC([H])=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 1-[[[(1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl]oxy]methyl]benzene-4-D

Comprehensive Analysis of 1-[[[(1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl]oxy]methyl]benzene-4-D (CAS No. 2241983-06-0)

In the realm of organic chemistry and specialty chemicals, 1-[[[(1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl]oxy]methyl]benzene-4-D (CAS No. 2241983-06-0) stands out as a compound of significant interest. This deuterated derivative, featuring a cyclohexyl ether linkage, has garnered attention for its potential applications in pharmaceuticals, agrochemicals, and material science. Its unique stereochemistry, marked by the (1R,2S,5R) configuration, contributes to its chiral properties, making it a valuable building block in asymmetric synthesis.

The growing demand for deuterated compounds like 1-[[[(1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl]oxy]methyl]benzene-4-D is driven by their enhanced stability and metabolic resistance, a hot topic in drug discovery. Researchers are increasingly exploring deuterium incorporation to improve pharmacokinetics, a trend reflected in popular search queries such as "deuterated drugs benefits" and "deuterium in medicinal chemistry". This compound's benzene ring substitution with deuterium (4-D) further aligns with the rising interest in isotopic labeling for NMR studies and mechanistic investigations.

From a synthetic perspective, the 2-Isopropyl-5-methylcyclohexyl moiety (derived from menthol-like structures) offers lipophilicity and steric hindrance, properties highly searched in contexts like "chiral auxiliaries" and "terpene-based synthesis". These features make CAS No. 2241983-06-0 a candidate for fragrance applications, where users often search for "sustainable aroma chemicals" or "biobased solvents". Its ether linkage also sparks interest in green chemistry circles, as ethers are frequently studied as alternatives to traditional polar aprotic solvents.

Analytical challenges surrounding 1-[[[(1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl]oxy]methyl]benzene-4-D often revolve around its stereochemical purity, a common pain point for researchers searching for "chiral separation techniques" or "HPLC method development for isomers". Advanced techniques like chiral stationary phase chromatography or deuterium NMR are typically employed, topics frequently discussed in academic forums and search engine queries.

In material science, the compound's potential as a monomer for specialty polymers is being explored, coinciding with trending searches for "high-performance polymers" and "deuterated materials for optics". Its aromatic-deuterated structure could contribute to low-absorption materials for photonic applications, a niche but growing field. Safety assessments, another frequently searched topic ("ether compound toxicity"), indicate that this material requires standard organic handling protocols without extreme hazards.

Regulatory aspects of CAS No. 2241983-06-0 align with general deuterated compound guidelines, often searched as "deuterated chemical regulations". Unlike non-deuterated analogs, its isotopic nature may affect environmental persistence, a consideration in "green chemistry metrics" discussions. The compound's stability under various pH conditions ("pH stability of deuterated aromatics") is another active research area, particularly for formulation scientists.

Future directions for 1-[[[(1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl]oxy]methyl]benzene-4-D may involve its use in deuterium exchange reactions, a technique gaining traction in synthetic chemistry circles. Patent analysis reveals growing interest in such structures for "isotope-enriched catalysts", matching search trends toward "heavy atom effects in catalysis". As the chemical industry emphasizes sustainability, this compound's potential from renewable menthol derivatives remains underexplored but highly relevant to current market demands.